Cas no 139553-70-1 (25,26,27,28-tetrahydroxypentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-5,11,17,23-tetrasulfonic acid nonahydrate)

• Product Name: 25,26,27,28-tetrahydroxypentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-5,11,17,23-tetrasulfonic acid nonahydrate
• CAS No: 139553-70-1
• MF: C₂₈H₄₂O₂₅S₄
• MW: 906.878086566925
• CID: 1288887
• PubChem ID: 644083
• Update Time: 2025-04-20

25,26,27,28-tetrahydroxypentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-5,11,17,23-tetrasulfonic acid nonahydrate Chemical and Physical Properties

Names and Identifiers

• 25,26,27,28-tetrahydroxypentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-5,11,17,23-tetrasulfonic acid nonahydrate
• 25,26,27,28-tetrahydroxypentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dod
• 139553-70-1
• pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrasulfonic acid, 25,26,27,28-tetrahydroxy-, nonahydrate
• 25,26,27,28-Tetrahydroxypentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-5,11,17,23-tetrasulfonic acid--water (1/9)
• 4-Sulfonic calix[4]arene hydrate 95%
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrasulfonic acid, 25,26,27,28-tetrahydroxy-, nonahydrate (9CI)
• DTXSID00349264

• Inchi： 1S/C28H24O16S4.9H2O/c29-25-13-1-14-6-22(46(36,37)38)8-16(26(14)30)3-18-10-24(48(42,43)44)12-20(28(18)32)4-19-11-23(47(39,40)41)9-17(27(19)31)2-15(25)7-21(5-13)45(33,34)35;;;;;;;;;/h5-12,29-32H,1-4H2,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44);9*1H2
• InChI Key： SYNGAYKUCBFIDV-UHFFFAOYSA-N
• SMILES： S(C1=CC2=C(C(=C1)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)C2)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)O)(=O)(=O)O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 906.08976
• Monoisotopic Mass: 906.08980152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 57
• Rotatable Bond Count: 4
• Complexity: 1310
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 341Ų

Experimental Properties

• PSA: 581.9